Cas no 2228108-60-7 (O-2-(5-methyl-1H-pyrazol-3-yl)ethylhydroxylamine)

• Product Name: O-2-(5-methyl-1H-pyrazol-3-yl)ethylhydroxylamine
• CAS No: 2228108-60-7
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 5897061
• PubChem ID: 165616354
• Update Time: 2025-10-05

O-2-(5-methyl-1H-pyrazol-3-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(5-methyl-1H-pyrazol-3-yl)ethylhydroxylamine
• 2228108-60-7
• EN300-1822801
• O-[2-(5-methyl-1H-pyrazol-3-yl)ethyl]hydroxylamine

• Inchi： 1S/C6H11N3O/c1-5-4-6(9-8-5)2-3-10-7/h4H,2-3,7H2,1H3,(H,8,9)
• InChI Key： GZISNKGKICRPRT-UHFFFAOYSA-N
• SMILES： O(CCC1C=C(C)NN=1)N

Computed Properties

• Exact Mass: 141.090211983g/mol
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.9Ų

Additional information on O-2-(5-methyl-1H-pyrazol-3-yl)ethylhydroxylamine

Comprehensive Overview of O-2-(5-methyl-1H-pyrazol-3-yl)ethylhydroxylamine (CAS No. 2228108-60-7)

O-2-(5-methyl-1H-pyrazol-3-yl)ethylhydroxylamine (CAS No. 2228108-60-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its pyrazole core and hydroxylamine functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of enzyme inhibitors and small-molecule therapeutics.

The molecular structure of O-2-(5-methyl-1H-pyrazol-3-yl)ethylhydroxylamine features a 5-methyl-1H-pyrazole ring linked to an ethylhydroxylamine moiety. This combination enhances its reactivity, making it a valuable building block for heterocyclic chemistry. Recent studies highlight its role in modulating protein-protein interactions (PPIs), a hot topic in modern drug development. PPIs are critical targets for treating diseases like cancer and neurodegenerative disorders, aligning with the growing demand for precision medicine solutions.

In the context of green chemistry, O-2-(5-methyl-1H-pyrazol-3-yl)ethylhydroxylamine has been explored for its compatibility with sustainable synthesis methods. As the pharmaceutical industry shifts toward eco-friendly processes, this compound’s potential for catalytic transformations and low-waste production is a key area of investigation. Researchers are also examining its stability under various conditions, addressing common queries about compound storage and handling protocols.

Another trending application of CAS No. 2228108-60-7 lies in bioconjugation techniques. Its hydroxylamine group enables selective reactions with carbonyl compounds, facilitating the labeling of biomolecules for diagnostic imaging and targeted drug delivery. This aligns with the rising interest in theranostics—a fusion of therapy and diagnostics—which dominates discussions in personalized healthcare.

From a commercial perspective, the demand for O-2-(5-methyl-1H-pyrazol-3-yl)ethylhydroxylamine is driven by its utility in high-throughput screening (HTS) platforms. HTS is essential for identifying lead compounds in drug discovery pipelines, a subject frequently searched by professionals in pharmaceutical R&D. The compound’s compatibility with automated synthesis systems further enhances its appeal, as automation continues to revolutionize laboratory workflows.

Safety and regulatory considerations for CAS No. 2228108-60-7 are also critical. While not classified as hazardous, proper risk assessment and material safety data sheets (MSDS) are emphasized in industrial settings. This addresses frequent searches about chemical safety guidelines and compliance standards, ensuring responsible usage in research and manufacturing.

In summary, O-2-(5-methyl-1H-pyrazol-3-yl)ethylhydroxylamine (CAS No. 2228108-60-7) exemplifies innovation in medicinal chemistry and bioconjugation. Its multifaceted applications—from drug discovery to sustainable synthesis—reflect the compound’s adaptability to contemporary scientific challenges. As research progresses, this molecule is poised to play a pivotal role in advancing next-generation therapeutics and diagnostic tools.